Cas no 89538-71-6 (4-(4-methylphenyl)butan-2-amine)

• Product Name: 4-(4-methylphenyl)butan-2-amine
• CAS No: 89538-71-6
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• MDL: MFCD08454500
• CID: 3111511
• PubChem ID: 15744553
• Update Time: 2025-04-21

4-(4-methylphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-3-p-tolyl-propylamine
• 4-(4-methylphenyl)butan-2-amine
• 89538-71-6
• MFCD21357327
• SCHEMBL9386674
• SY383447
• MFCD08454500
• SY383456
• MFCD21351764
• (R)-4-(p-Tolyl)-2-butanamine
• AKOS016051313
• AKOS000348746
• 4-(p-Tolyl)-2-butanamine
• EN300-88926
• 1344571-80-7
• 1344639-17-3
• SY383454
• (S)-4-(p-Tolyl)-2-butanamine

• MDL： MFCD08454500
• Inchi： 1S/C11H17N/c1-9-3-6-11(7-4-9)8-5-10(2)12/h3-4,6-7,10H,5,8,12H2,1-2H3
• InChI Key： IOXFPJGJBFBIRQ-UHFFFAOYSA-N
• SMILES： NC(C)CCC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 163.136099547Da
• Monoisotopic Mass: 163.136099547Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų